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Compound of Interest

Benzenepropanoic acid, 3-bromo-

Compound Name: ]
5-iodo-

Cat. No.: B12330288

Get Quote

\ J

A Bifunctional Halogenated Scaffold for Orthogonal Cross-Coupling

Nomenclature & Structural Analysis
Definitive Nomenclature

While often cataloged under the Chemical Abstracts style Benzenepropanoic acid, 3-bromo-
5-iodo-, the preferred IUPAC name for manuscript and regulatory documentation is:

3-(3-Bromo-5-iodophenyl)propanoic acid
» Parent Structure: Propanoic acid (3-carbon chain terminating in a carboxyl group).
» Substituent: A phenyl ring attached at position 3 of the propanoic acid chain.[1][2]

¢ Ring Substitution: The phenyl ring bears a bromine atom at position 3 and an iodine atom at
position 5 (relative to the alkyl attachment point).

Physicochemical Profile (Calculated)
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e Formula:
e Molecular Weight: 354.97 g/mol
o Predicted LogP: ~3.6 (Highly lipophilic due to di-halogenation)

o pKa: ~4.75 (Carboxylic acid typical range; halogens exert a minor inductive effect due to
distance).

o Appearance: Off-white to pale yellow solid (typical for halogenated cinnamic/hydrocinnamic
derivatives).

Structural Utility: The "Halogen Dance"

The core value of this molecule lies in the electronic and steric differentiation between the
iodine and bromine atoms.

 lodine (C-I Bond): Weakest bond (approx. 53 kcal/mol). Undergoes oxidative addition with
Pd(0) rapidly, often at room temperature.

e Bromine (C-Br Bond): Stronger bond (approx. 68 kcal/mol). Requires elevated temperatures
or specialized ligands (e.g., bulky phosphines) to react.

This reactivity gap allows for Orthogonal Functionalization: researchers can selectively couple
a complex fragment at the iodine position without touching the bromine, then perform a second,
distinct coupling at the bromine site.

Synthetic Pathways[1][3]

Direct commercial availability of this specific isomer is sporadic. The most robust route for
generating high-purity material involves a Knoevenagel Condensation followed by a
Chemoselective Reduction.

The Challenge of Reduction

The critical step is converting the unsaturated cinnamic acid intermediate to the saturated
propanoic acid.
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e Avoid: Standard Catalytic Hydrogenation (Pd/C + Hz). This will cause rapid
hydrodehalogenation, stripping off the iodine and bromine atoms.

» Select:Diimide Reduction. Diimide (

) reduces C=C double bonds but is inert toward Aryl-Halide bonds.

Validated Synthetic Route

Starting Material: 3-Bromo-5-iodobenzaldehyde (CAS: 188815-35-2 or synthesized from the
benzoic acid).

Step 1: Knoevenagel Condensation

React 3-bromo-5-iodobenzaldehyde with malonic acid in pyridine/piperidine to form the
cinnamic acid derivative.

Step 2: Diimide Reduction

Generate diimide in situ using

-toluenesulfonylhydrazide (TSH) to selectively saturate the alkene.

1
1
1
1
Malonic Acid, Pyridine : p-TsNHNH2, NaOAc
1
1

. Piperidine, 80°C Intermediate: THF/H20, Reflux Target:
3-Bromo-5-iodobenzaldehyde (Knoevenagel) B 3-(3-Bromo-5-iodophenyl) (Diimide Reduction) 3-(3-Bromo-5-iodophenyl)

(Starting Material)

propanoic acid
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Figure 1: Chemoselective synthesis pathway avoiding dehalogenation.
Experimental Protocols

Protocol A: Synthesis of 3-(3-Bromo-5-
iodophenyl)acrylic acid
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e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

e Reagents: Charge the flask with:

[¢]

3-Bromo-5-iodobenzaldehyde (10.0 mmol)

[¢]

Malonic acid (12.0 mmol, 1.2 eq)

[e]

Pyridine (20 mL)

o

Piperidine (0.5 mL, cat.)
o Reaction: Heat the mixture to 85°C for 4 hours. Evolution of

gas indicates decarboxylation.

o Workup: Cool to room temperature. Pour the reaction mixture into ice-cold HCI (2M, 100 mL)
to precipitate the acid.

« |solation: Filter the white precipitate, wash with cold water, and dry under vacuum.
o Checkpoint: Check
H NMR for the appearance of doublet vinylic protons (

6.4-7.6 ppm).

Protocol B: Chemoselective Reduction to Propanoic
Acid

Note: This method preserves the Ar-1 and Ar-Br bonds.

o Dissolution: Dissolve the acrylic acid intermediate (5.0 mmol) in THF (25 mL) and water (25
mL).

o Reagent Addition: Add Sodium Acetate (15.0 mmol) followed by

-Toluenesulfonylhydrazide (TSH) (15.0 mmol, 3 eq).
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Reflux: Heat the mixture to reflux (approx. 70°C).

o Mechanism:[3][4] TSH decomposes to release Diimide (

), which reduces the alkene.

Monitoring: Monitor by TLC or LC-MS. If the alkene persists after 4 hours, add an additional
1.0 eq of TSH.

Workup: Once complete, cool and extract with Ethyl Acetate (3 x 30 mL). Wash the organic

layer with brine, dry over

, and concentrate.

Purification: Recrystallize from Hexane/Ethyl Acetate if necessary.

Orthogonal Cross-Coupling Strategy

This molecule is designed for Iterative Cross-Coupling (ICC).[5] The protocol below validates

the reactivity order.

ivity Hierarcl

Bond Dissociation Pd-Oxidative Recommended
on
Energy (approx) Addition Rate Catalyst System
Fast ( or
Ar-1 53 kcal/mol
) @ RT
Slow (
Ar-Br 68 kcal/mol + S-Phos/X-Phos @

) >60°C

Workflow Diagram
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Final Library:
3-(3-R2-5-R1-phenyl)
propanoic acid
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Figure 2: Sequential functionalization strategy exploiting halide reactivity rates.

Critical Considerations for Drug Design

e Protecting Group Strategy: The carboxylic acid moiety should typically be protected as a
Methyl or tert-Butyl ester before initiating the cross-coupling sequence to prevent catalyst
poisoning or solubility issues.

e Base Sensitivity: If using Suzuki coupling, mild bases (

or

) are preferred over strong alkoxides to prevent side reactions with the propanoic tail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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